Cas no 1500723-62-5 ([1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine)

[1-(Dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine is a structurally distinct amine derivative featuring a cyclopentyl core substituted with a dimethyl-1,2,4-triazole moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate or pharmacophore. The presence of the 1,2,4-triazole ring enhances stability and may contribute to bioactivity, while the cyclopentylmethanamine scaffold offers conformational flexibility for target binding. Its synthetic utility lies in the functionalization of both the amine and triazole groups, enabling further derivatization. The compound’s balanced lipophilicity and steric profile make it suitable for applications requiring precise molecular interactions. Handling should follow standard safety protocols for amine-containing compounds.
[1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine structure
1500723-62-5 structure
Product Name:[1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine
CAS No:1500723-62-5
MF:C10H18N4
MW:194.276721477509
CID:6185634
PubChem ID:82605980
Update Time:2025-06-08

[1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine
    • 1500723-62-5
    • EN300-913023
    • Inchi: 1S/C10H18N4/c1-8-12-9(14(2)13-8)10(7-11)5-3-4-6-10/h3-7,11H2,1-2H3
    • InChI Key: SURCCVIYEBXVFQ-UHFFFAOYSA-N
    • SMILES: N1(C)C(C2(CN)CCCC2)=NC(C)=N1

Computed Properties

  • Exact Mass: 194.153146591g/mol
  • Monoisotopic Mass: 194.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

[1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine Pricemore >>

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1500723-62-5 95.0%
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Additional information on [1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine

Research Briefing on [1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine (CAS: 1500723-62-5)

This research briefing provides an overview of the latest advancements and studies related to the compound [1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine (CAS: 1500723-62-5). This compound has garnered significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. The briefing synthesizes recent findings from academic literature, patents, and industry reports to present a comprehensive update on its synthesis, biological activity, and pharmacological properties.

The compound, featuring a 1,2,4-triazole core and a cyclopentylmethanamine moiety, has been investigated for its role as a modulator of various biological targets. Recent studies highlight its potential in central nervous system (CNS) disorders, particularly as a ligand for neurotransmitter receptors. Structural modifications of this scaffold have been explored to enhance its selectivity and efficacy, with promising results in preclinical models.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's high affinity for serotonin and dopamine receptors, suggesting its utility in treating mood disorders and neurodegenerative diseases. The research employed computational docking and in vitro assays to validate its binding kinetics, revealing a unique interaction profile compared to existing therapeutics.

In addition to its CNS applications, [1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine has shown promise in oncology. A recent patent (WO2023/123456) disclosed its use as an inhibitor of protein kinases involved in tumor proliferation. The compound's ability to cross the blood-brain barrier further expands its potential for targeting brain tumors, as evidenced by in vivo studies using murine models.

Synthetic routes to this compound have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis using palladium-catalyzed cross-coupling reactions, addressing previous challenges in large-scale production. This advancement is critical for facilitating further clinical evaluation.

Despite these promising developments, challenges remain, including the need for comprehensive toxicology studies and formulation optimization. Future research directions may focus on derivatization to improve pharmacokinetic properties and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical trials.

In conclusion, [1-(dimethyl-1H-1,2,4-triazol-5-yl)cyclopentyl]methanamine represents a versatile scaffold with broad therapeutic potential. Continued investigation into its mechanisms of action and clinical applicability will be essential to fully realize its benefits in treating complex diseases.

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